Cas no 50876-35-2 (1H-Indole, 3-(5-phenyl-1H-pyrazol-3-yl)-)

1H-Indole, 3-(5-phenyl-1H-pyrazol-3-yl)- structure
50876-35-2 structure
Product Name:1H-Indole, 3-(5-phenyl-1H-pyrazol-3-yl)-
CAS No:50876-35-2
MF:C17H13N3
MW:259.305223226547
CID:336532
PubChem ID:136231425
Update Time:2025-04-19

1H-Indole, 3-(5-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-(5-phenyl-1H-pyrazol-3-yl)-
    • 3-(5-phenyl-1,2-dihydropyrazol-3-ylidene)indole
    • DTXSID10851282
    • 3-(5-Phenyl-1,2-dihydro-3H-pyrazol-3-ylidene)-3H-indole
    • 50876-35-2
    • Inchi: 1S/C17H13N3/c1-2-6-12(7-3-1)16-10-17(20-19-16)14-11-18-15-9-5-4-8-13(14)15/h1-11,18H,(H,19,20)
    • InChI Key: CJYLYKMLWCCZTE-UHFFFAOYSA-N
    • SMILES: N1C=C(C2=CC(C3C=CC=CC=3)=NN2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 259.110947427g/mol
  • Monoisotopic Mass: 259.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 44.5Ų
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